![molecular formula C9H7ClO4 B6228863 7-Chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylicacid CAS No. 16212-69-4](/img/no-structure.png)
7-Chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylicacid
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Description
“7-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid” is a chemical compound with the molecular formula C9H7ClO4 . It is a derivative of 1,4-benzodioxin .
Molecular Structure Analysis
The molecular structure of “7-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid” can be represented by the InChI code: 1S/C9H7ClO4/c10-5-1-2-6-7(3-5)14-8(4-13-6)9(11)12/h1-3,8H,4H2,(H,11,12) . This indicates that the molecule contains a benzodioxine ring with a chlorine atom at the 7th position and a carboxylic acid group at the 2nd position .Physical And Chemical Properties Analysis
The compound appears as a powder at room temperature . It has a molecular weight of 214.6 .Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 7-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2,3-dihydro-1,4-benzodioxin-2-carboxylic acid", "thionyl chloride", "chlorine gas", "sodium hydroxide", "sodium bicarbonate", "acetic anhydride", "acetic acid", "water" ], "Reaction": [ "The synthesis begins with the conversion of 2,3-dihydro-1,4-benzodioxin-2-carboxylic acid to its corresponding acid chloride using thionyl chloride.", "The resulting acid chloride is then treated with chlorine gas in the presence of sodium hydroxide to introduce a chlorine atom at the 7-position of the benzodioxine ring.", "The resulting 7-chloro-2,3-dihydro-1,4-benzodioxin-2-carboxylic acid chloride is then hydrolyzed with sodium bicarbonate to yield the corresponding carboxylic acid.", "The carboxylic acid is then converted to its acetic anhydride derivative using acetic anhydride and acetic acid.", "The resulting acetic anhydride derivative is then hydrolyzed with water to yield the final product, 7-chloro-2,3-dihydro-1,4-benzodioxine-2-carboxylic acid." ] } | |
CAS RN |
16212-69-4 |
Molecular Formula |
C9H7ClO4 |
Molecular Weight |
214.60 g/mol |
IUPAC Name |
6-chloro-2,3-dihydro-1,4-benzodioxine-3-carboxylic acid |
InChI |
InChI=1S/C9H7ClO4/c10-5-1-2-6-7(3-5)14-8(4-13-6)9(11)12/h1-3,8H,4H2,(H,11,12) |
InChI Key |
PSTWMRLDWRKTOX-UHFFFAOYSA-N |
Canonical SMILES |
C1C(OC2=C(O1)C=CC(=C2)Cl)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
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